Cas no 2138165-51-0 (4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)-)

• Product Name: 4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)-
• CAS No: 2138165-51-0
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 5264097
• PubChem ID: 165793197
• Update Time: 2025-07-16

4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)-
• EN300-644776
• 2138165-51-0
• 4-(aminomethyl)-6-chloro-N-cyclopropyl-N-methylpyridin-2-amine

• Inchi： 1S/C10H14ClN3/c11-9-3-8(5-12)4-10(14-9)13-6-7-1-2-7/h3-4,7H,1-2,5-6,12H2,(H,13,14)
• InChI Key： OOEBYGRTMOGXKJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(NCC2CC2)=CC(CN)=C1

Computed Properties

• Exact Mass: 211.0876252g/mol
• Monoisotopic Mass: 211.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 376.7±42.0 °C(Predicted)
• pka: 7.07±0.29(Predicted)

Additional information on 4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)-

Recent Advances in the Study of 4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)- (CAS: 2138165-51-0)

The compound 4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)- (CAS: 2138165-51-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyridine core and cyclopropylmethylamino substituent, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)- to enhance its bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the cyclopropylmethylamino group could significantly influence the compound's binding affinity to target proteins. The researchers employed computational docking studies and molecular dynamics simulations to predict the optimal conformation for interaction with key enzymes involved in inflammatory pathways.

In addition to its structural properties, the pharmacological effects of 4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)- have been investigated in various disease models. A preclinical study conducted by Smith et al. (2023) reported that this compound exhibited potent anti-inflammatory activity in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

Another area of interest is the compound's potential role in oncology. Preliminary data from a recent in vitro study (Lee et al., 2023) indicated that 4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)- could induce apoptosis in certain cancer cell lines, particularly those with high expression of the Bcl-2 protein. The study proposed that the compound's mechanism of action involves the disruption of mitochondrial membrane potential, leading to caspase activation and subsequent cell death. Further in vivo studies are warranted to validate these findings and explore the compound's therapeutic window.

Despite these promising results, challenges remain in the development of 4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in prodrug design and formulation technologies may offer solutions to these challenges, as highlighted in a review by Zhang et al. (2023).

In conclusion, 4-Pyridinemethanamine, 2-chloro-6-(cyclopropylmethylamino)- (CAS: 2138165-51-0) represents a promising candidate for further development in the fields of inflammation and oncology. Ongoing research efforts are expected to provide deeper insights into its molecular mechanisms and therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical settings.